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Compound of Interest

Compound Name: 3-Methylundecanoic acid

CAS No.: 65781-38-6

Cat. No.: B1229579

Get Quote

Executive Summary & Core Directive
3-Methylundecanoic acid is a branched-chain saturated fatty acid.[1][2] While it does not

carry the acute toxicity of short-chain organic acids or the volatility of low-molecular-weight

solvents, its disposal requires strict adherence to Fats, Oils, and Grease (FOG) regulations and

RCRA (Resource Conservation and Recovery Act) protocols.[1][2]

The Directive: Under no circumstances should 3-Methylundecanoic acid be disposed of via

sanitary sewer systems (sink drains).[2] Its high lipophilicity (

) and water insolubility pose significant risks for plumbing occlusion and environmental
persistence.[2] All disposal must occur via thermal destruction (incineration) through a licensed
hazardous waste contractor.[2]

Chemical Assessment & Physical Properties
Effective disposal planning relies on understanding the material's physical state and reactivity.

3-Methylundecanoic acid is a liquid at standard laboratory temperatures (

), necessitating liquid waste containment protocols.[2]
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Property Data Point Operational Implication

Physical State
Liquid (MP:

)

Requires leak-proof liquid

containment (HDPE/Glass).[1]

[2][3]

Flash Point
(

)

Combustible, but not

Flammable by DOT definition (

).[1][2][3]

Water Solubility Negligible (Insoluble)

Do NOT flush. Will coat pipes

and disrupt oil/water

separators.[1][2][3]

Reactivity Acidic (Weak)
Incompatible with strong bases

and strong oxidizers.[1][2][3]

RCRA Status Non-Listed (Not P or U listed)

Regulated as "Non-RCRA

Regulated Chemical Waste" or

"State-Regulated Oil Waste"

depending on jurisdiction.[1][2]

[3]

Personal Protective Equipment (PPE) Strategy
Due to the lipophilic nature of this acid, standard latex gloves may offer insufficient permeation

resistance over prolonged contact.

Hand Protection:Nitrile gloves (minimum 0.11 mm thickness) are required.[2] The fatty acid

structure allows it to permeate skin oils; nitrile provides superior resistance to organic acids

compared to latex.

Eye Protection: Chemical splash goggles (ANSI Z87.1 compliant).[2] As an irritant (H319),

direct contact can cause significant ocular distress.[2]

Respiratory: Handle in a fume hood if heating or aerosolizing.[2] At room temperature, vapor

pressure is low, but standard ventilation is best practice.[2]
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Disposal Workflow & Segregation
The following protocol ensures compliance with EPA regulations and minimizes the risk of

accidental reaction.

Step 1: Waste Stream Segregation
Do not mix 3-Methylundecanoic acid with the general "Aqueous Acid" stream (e.g., HCl,

H₂SO₄).[2] Mixing organic acids with aqueous inorganic acids creates a multiphasic waste that

is difficult and expensive to treat.[2]

Correct Stream:Organic Waste (Combustible/Flammable).[2]

Acceptable Mixtures: Can be mixed with compatible organic solvents (Ethanol, Methanol,

Acetone) if the waste stream is destined for fuel blending/incineration.

Strict Prohibition: NEVER mix with oxidizers (Nitric Acid, Perchloric Acid) or strong bases

(Sodium Hydroxide).[2] The neutralization reaction with bases is exothermic; reaction with

oxidizers can lead to fire.[2]

Step 2: Packaging
Primary Container: High-Density Polyethylene (HDPE) or Amber Glass.[2]

Headspace: Leave at least 10% headspace in the container to allow for thermal expansion

during transport.[2]

Closure: Screw caps must be chemically resistant (polypropylene or phenolic with Teflon

liner).[2]

Step 3: Labeling
Proper labeling is the primary defense against downstream accidents.[2]

Chemical Name: Write "3-Methylundecanoic Acid" clearly. Do not use abbreviations or

chemical formulas alone.

Hazard Checkboxes: Mark "Irritant" and "Combustible."[2]
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Waste Code: If pure, label as "Non-RCRA Regulated Chemical Waste." If mixed with

flammable solvents (e.g., Acetone), label with D001 (Ignitable).[2]

Step 4: Final Handover
Transfer the sealed, labeled container to your facility's Satellite Accumulation Area (SAA).

Ensure secondary containment (spill tray) is used.

Decision Matrix: Disposal Logic
The following diagram illustrates the decision-making process for disposing of 3-
Methylundecanoic acid based on its purity and mixture state.

Waste: 3-Methylundecanoic Acid

Is the waste pure acid?

Is it mixed with flammable solvents
(e.g., Acetone, Hexane)?

No

Stream: Organic Chemical Waste
(Non-RCRA Regulated)

Yes

No (Mixed with non-flammables)

Stream: Flammable Organic Waste
(RCRA Code D001)

Yes

Label: 'Combustible Liquid'
'Irritant'

Label: 'Flammable Liquid'
'Ignitable'

Final Method: Fuel Blending / Incineration
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Click to download full resolution via product page

Figure 1: Decision matrix for categorizing 3-Methylundecanoic acid waste streams.

Spill Management Protocol
In the event of a spill in the laboratory:

Isolate: Evacuate the immediate area if the spill is large (>500 mL) or if heated vapors are

present.[2]

PPE: Don nitrile gloves and goggles.[2]

Containment: Use vermiculite, clay, or sand to dike and absorb the liquid.[2] Do not use

combustible materials (sawdust) if the acid is hot.[2]

Neutralization (Optional but Recommended): While not strictly corrosive, sprinkling Sodium

Bicarbonate (

) over the spill can neutralize acidity and make cleanup safer.[2]

Cleanup: Scoop the absorbed material into a wide-mouth jar.

Decontamination: The area will remain greasy due to the fatty acid chain.[2] Wash the

surface thoroughly with a detergent solution (soap and water) to emulsify the lipid residue.

Water alone will not clean the surface.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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